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Compound of Interest

Compound Name: Caroxazone

Cat. No.: B1668578

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
Caroxazone, a withdrawn antidepressant drug. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure the safe handling and
disposal of this compound in a laboratory setting. Although a specific Safety Data Sheet (SDS)
for Caroxazone is not readily available, the following guidelines are based on general
principles for the disposal of pharmaceutical waste, with special consideration for its
classification as a monoamine oxidase inhibitor (MAQI).

I. Understanding the Compound: Caroxazone

Caroxazone (formerly marketed as Surodil and Timostenil) is a reversible inhibitor of
monoamine oxidase A and B (MAO-A and MAO-B) that is no longer on the market.[1] Due to its
pharmacological activity, caution must be exercised during handling and disposal to prevent
potential environmental contamination and adverse health effects.

Il. Personal Protective Equipment (PPE) and
Handling

Before initiating any disposal procedures, it is imperative to wear appropriate Personal
Protective Equipment (PPE) to minimize exposure.

Recommended PPE:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1668578?utm_src=pdf-interest
https://www.benchchem.com/product/b1668578?utm_src=pdf-body
https://www.benchchem.com/product/b1668578?utm_src=pdf-body
https://www.benchchem.com/product/b1668578?utm_src=pdf-body
https://www.benchchem.com/product/b1668578?utm_src=pdf-body
https://en.wikipedia.org/wiki/Caroxazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Equipment Specification
Gloves Chemical-resistant (e.g., nitrile)
Eye Protection Safety glasses with side shields or goggles

NIOSH-approved respirator if handling powders

Respiratory Protection )
or creating dust

Lab Coat Standard laboratory coat

Handling Precautions:

» Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.
e Avoid direct contact with skin and eyes.[2][3][4]
e Wash hands thoroughly with soap and water after handling the compound.[2]

lll. Step-by-Step Disposal Procedures

The primary recommended method for the disposal of Caroxazone is through a licensed
hazardous waste disposal company.

Step 1: Segregation and Labeling

e Do not mix Caroxazone waste with other chemical waste unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

o Collect all Caroxazone waste, including pure compound, contaminated labware (e.g., vials,
spatulas), and contaminated PPE, in a designated, leak-proof, and clearly labeled hazardous
waste container.

e The label should include:
o "Hazardous Waste"

o "Caroxazone"
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o Accumulation Start Date
o Principal Investigator/Laboratory Contact Information
Step 2: On-Site Inactivation (for small quantities, if permissible)

For trace amounts, chemical inactivation may be an option, but this should only be performed
by trained personnel and in accordance with institutional and local regulations. As Caroxazone
is an MAQI, it is sensitive to oxidation. A potential, though unvalidated, method for small spills
could involve:

o Decontamination of Surfaces: Wipe the area with a solution of sodium hypochlorite (bleach),
followed by a thorough rinse with water. All cleaning materials must be disposed of as
hazardous waste.

Step 3: Professional Disposal

» Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the Caroxazone waste.

e The most common and recommended method for the final disposal of pharmaceutical waste
is high-temperature incineration in a permitted hazardous waste incinerator.[5] This method
ensures the complete destruction of the active pharmaceutical ingredient.

» Landfilling in a hazardous waste landfill may be an alternative if incineration is not available,
but it is generally less preferred.

IV. Accidental Release Measures
In the event of a spill:

e Evacuate the immediate area.

» Ensure proper ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).
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o Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.[2]

o Clean the spill area with a suitable decontamination solution and dispose of all cleaning
materials as hazardous waste.

» Report the spill to your laboratory supervisor and EHS office.

V. Regulatory Compliance

All disposal procedures must comply with local, state, and federal regulations governing
hazardous and pharmaceutical waste. Consult your institution's EHS office for specific
guidance and to ensure full compliance.

VI. Experimental Workflow for Disposal

The logical flow for the proper disposal of Caroxazone is outlined below.

Accidental Spill

W" cran st e |-— ] cotesconmiea s

Click to download full resolution via product page

Caroxazone Disposal Workflow

This guide is intended to provide a framework for the safe disposal of Caroxazone. Always
prioritize the guidance from your institution's Environmental Health and Safety department and
adhere to all applicable regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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